Cas no 2248300-09-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chlorofuran-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chlorofuran-3-carboxylate
• CAS No: 2248300-09-4
• MF: C₁₃H₆ClNO₅
• MW: 291.643442630768
• CID: 6170599
• PubChem ID: 165724238
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chlorofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6513586
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chlorofuran-3-carboxylate
• 2248300-09-4

• Inchi： 1S/C13H6ClNO5/c14-10-9(5-6-19-10)13(18)20-15-11(16)7-3-1-2-4-8(7)12(15)17/h1-6H
• InChI Key： KTCMXSHTLXLGAM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CO1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 290.9934500g/mol
• Monoisotopic Mass: 290.9934500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chlorofuran-3-carboxylate

Compound CAS No 2248300-09-4: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chlorofuran-3-carboxylate

The compound with CAS No 2248300-09-4, known as 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chlorofuran-3-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemical research and industrial applications. This compound has garnered attention due to its unique structural properties and versatile functional groups, which make it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Structural Analysis and Properties

The molecular structure of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chlorofuran-3-carboxylate is characterized by a fused bicyclic system consisting of an isoindole ring and a furan ring. The isoindole moiety contributes to the molecule's aromatic stability, while the furan ring introduces electron-rich characteristics that enhance its reactivity in various chemical transformations. The presence of a chloro group at the 2-position of the furan ring further modulates the electronic properties of the molecule, making it suitable for substitution reactions.

Recent studies have highlighted the importance of such fused ring systems in drug design due to their ability to interact with biological targets through multiple non-covalent interactions. The carboxylate group attached to the isoindole ring adds versatility to the molecule, enabling it to participate in esterification or amidation reactions, which are crucial in the synthesis of bioactive compounds.

Synthesis and Characterization

The synthesis of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-ylium 2-chlorofuran-carboxylate involves a multi-step process that typically begins with the preparation of the isoindole derivative followed by coupling with the chlorofuran moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields.

Characterization techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure and purity of this compound. High-resolution mass spectrometry (HRMS) has provided precise molecular weight data, while ¹H NMR and ¹³C NMR spectra have elucidated the detailed connectivity of atoms within the molecule.

Applications in Research and Industry

Pharmaceutical Applications: The compound has shown promise as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its unique structure allows for modulation of pharmacokinetic properties, making it an attractive candidate for drug development.

Materials Science: In materials science, 1,3-Dioxo...carboxylate has been explored as a precursor for advanced materials such as organic semiconductors and stimuli-responsive polymers. Its ability to form self-assembled structures under specific conditions makes it a valuable component in nanotechnology applications.

Agricultural Applications: Recent research has also focused on its potential use as a plant growth regulator or as an active ingredient in agrochemicals due to its ability to influence plant metabolic pathways.

Safety and Handling

As with all chemical compounds, proper handling procedures must be followed when working with 1,3-Dioxo...carboxylate. It is important to adhere to standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves and goggles when handling this compound.

Evaluation of its environmental impact is ongoing; however, preliminary studies suggest that it degrades under specific environmental conditions without posing significant risks to ecosystems when handled responsibly.

In conclusion, Compound CAS No 2248300-09...carboxylate represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features and versatile functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and agriculture.